Cas no 381236-72-2 ((2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine)

• Product Name: (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine
• CAS No: 381236-72-2
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD13249541
• CID: 5248629
• PubChem ID: 22660967
• Update Time: 2026-03-09

(2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine, 2,2-difluoro-N-methyl-
• (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine

• MDL： MFCD13249541
• Inchi： 1S/C9H9F2NO2/c1-12-5-6-2-3-7-8(4-6)14-9(10,11)13-7/h2-4,12H,5H2,1H3
• InChI Key： BMEVBYJXKNWWJF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CNC)C=C2OC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine

Introduction to (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine (CAS No. 381236-72-2)

(2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine, with the CAS number 381236-72-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its difluoro substitution and the presence of a dioxaindan ring, which imparts specific chemical and biological properties.

The chemical structure of (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine consists of a 1,3-dioxaindan ring with two fluorine atoms at the 2-position and a methylamino group attached to the 5-position. The dioxaindan ring is a six-membered cyclic ether with two oxygen atoms, which provides stability and rigidity to the molecule. The difluoro substitution enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

Recent studies have explored the potential of (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent activity against specific neurotransmitter receptors, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine and its derivatives exhibit high affinity for serotonin receptors, suggesting their potential as serotonin receptor modulators.

In addition to neurological applications, (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have shown that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. A recent study published in the European Journal of Pharmacology reported that (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine reduced inflammation in animal models of arthritis, highlighting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine have also been studied extensively. Its lipophilic nature allows for good absorption through biological membranes, which is crucial for oral bioavailability. Furthermore, the compound exhibits favorable metabolic stability and low toxicity profiles in preclinical studies. These properties make it an attractive candidate for further development into therapeutic agents.

In terms of synthetic methods, several routes have been developed to produce (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine. One common approach involves the reaction of 1,3-propanediol with ethylene oxide to form the dioxaindan ring followed by difluoromethylation and methylation steps. Another method involves the use of organometallic reagents to introduce the difluoro substituents directly onto the dioxaindan ring. These synthetic strategies provide flexibility in optimizing the yield and purity of the final product.

The safety profile of (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine has been evaluated through various toxicological studies. In vitro assays have shown that the compound exhibits low cytotoxicity against human cell lines at therapeutic concentrations. Additionally, animal studies have demonstrated that it has a wide therapeutic window with minimal side effects at effective doses. These findings support its potential for clinical development.

In conclusion, (2,2-difluoro-1,3-dioxaindan-5-yl)methyl(methyl)amine (CAS No. 381236-72-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into therapeutic agents for neurological disorders and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.